2-(3-methylpyrazol-1-yl)benzoic Acid

• IUPAC Name: 2-(3-methylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C11H10N2O2/c1-8-6-7-13(12-8)10-5-3-2-4-9(10)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key: NWGNIDQETDJEDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• CAS No.: 1020703-44-9

Description

2-(3-methylpyrazol-1-yl)benzoic Acid is a chemical compound. It is a derivative of benzoic acid, which is the simplest benzene-based carboxylic acid. Benzoic acid has been known since the 16th century and is widely used as a food preservative.

Scientific Research Applications

• Chemical Reactions and Product Formation : Kano and Anselme (1984) explored the reaction of 1,1-dimethyl-1-phenacylhydrazinium bromide with aqueous sodium hydroxide, leading to the formation of benzoic acid, among other components. This study contributes to understanding the chemical behavior and potential reactions involving benzoic acid derivatives (Kano & Anselme, 1984).

• Coordination Chemistry : Pettinari et al. (2001) researched the interaction of organotin(IV) acceptors with a benzoic acid containing two pyrazolone groups, providing insights into the synthesis and characteristics of new polydentate ligands and their applications in coordination chemistry (Pettinari et al., 2001).

• Antileukemic Activity : A study by Raffa et al. (2004) involved the synthesis of new 3-(1-Phenyl-3-methylpyrazol-5-yl)-2-styrylquinazolin-4(3H)-ones, which were tested for their antileukemic activity. This highlights the potential biomedical applications of such compounds (Raffa et al., 2004).

• Coordination Polymers and Porosity : Tian et al. (2020) synthesized coordination polymers using 3-(3-methylpyridin-4-yl)benzoic acid with different metal ions. Their study on the packing, interpenetration, and porosity of these polymers provides valuable insights for material science (Tian et al., 2020).

• Surface Chemistry and Catalysis : King and Strojny (1982) conducted a study on the reduction of methyl benzoate and benzoic acid on yttrium oxide, monitoring the formation and reduction of surface benzoate. This research is significant for understanding catalytic processes and surface chemistry (King & Strojny, 1982).

• Synthetic Chemistry : A practical synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, a key precursor for imatinib, was detailed by Koroleva et al. (2012). This contributes to pharmaceutical chemistry and the development of medical treatments (Koroleva et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various cellular targets, influencing a range of biological activities .

Mode of Action

It’s suggested that similar compounds disrupt the bacterial cell membrane . More research is needed to confirm the specific interactions of this compound with its targets.

Biochemical Pathways

A related compound was found to have a desirable fitting pattern in the lmptr1 pocket (active site), characterized by lower binding free energy

Pharmacokinetics

The compound’s molecular weight is 202.21 , which is within the range generally favorable for oral bioavailability.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets. The storage temperature for 2-(3-methyl-1H-pyrazol-1-yl)benzoic acid is ambient , suggesting it has good stability under normal conditions.